2-{4-[(benzylamino)sulfonyl]-2-methylphenoxy}-N-phenylacetamide

• IUPAC Name: 2-[4-(benzylsulfamoyl)-2-methylphenoxy]-N-phenylacetamide
• InChI: InChI=1S/C22H22N2O4S/c1-17-14-20(29(26,27)23-15-18-8-4-2-5-9-18)12-13-21(17)28-16-22(25)24-19-10-6-3-7-11-19/h2-14,23H,15-16H2,1H3,(H,24,25)
• InChI Key: OYGDPFQMTLSHBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC=CC=C2)OCC(=O)NC3=CC=CC=C3
• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol

Description

The compound “2-{4-[(benzylamino)sulfonyl]-2-methylphenoxy}-N-phenylacetamide” is an organic compound containing a benzylamino group, a sulfonyl group, a phenyl group, and an acetamide group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications, depending on its exact structure and the context in which it is used.

Molecular Structure Analysis

The exact molecular structure would depend on the specific arrangement and bonding of the functional groups within the molecule. Unfortunately, without more specific information or a detailed structural diagram, it’s difficult to provide a precise analysis.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the benzylamino and phenyl groups could potentially participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be determined by its molecular structure. For example, compounds with a sulfonyl group often exhibit strong polarity and may have higher boiling points due to the presence of polar sulfonyl groups.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is a drug, its mechanism of action would depend on how it interacts with biological systems. Some compounds with a sulfonyl group are used as sulfonylureas, a class of drugs used in the treatment of diabetes mellitus type 2.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As a general rule, handling of chemical substances should always be done with appropriate safety measures, including the use of personal protective equipment and adherence to safe laboratory practices.